Cas no 63684-27-5 (3,3'-Disulfanediyldibutanoic acid)

• Product Name: 3,3'-Disulfanediyldibutanoic acid
• CAS No: 63684-27-5
• MF: C₈H₁₄O₄S₂
• MW: 238.324360370636
• CID: 1086957
• PubChem ID: 13075011
• Update Time: 2025-04-20

3,3'-Disulfanediyldibutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3'-Disulfanediyldibutanoic acid
• 3,3'-Disulfanediyldibutanoicacid
• 63684-27-5
• SCHEMBL2858121

• Inchi： 1S/C8H14O4S2/c1-5(3-7(9)10)13-14-6(2)4-8(11)12/h5-6H,3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： JCORDFBSOCALKC-UHFFFAOYSA-N
• SMILES： S(C(C)CC(=O)O)SC(C)CC(=O)O

Computed Properties

• Exact Mass: 238.03335127g/mol
• Monoisotopic Mass: 238.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 125Ų